Cas no 2163641-52-7 (Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate)

• Product Name: Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate
• CAS No: 2163641-52-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 6082326
• PubChem ID: 145913532
• Update Time: 2025-05-20

Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate
• EN300-7456216
• 2163641-52-7

• Inchi： 1S/C10H20N2O2/c1-11(2)8-6-9-5-4-7-12(9)10(13)14-3/h9H,4-8H2,1-3H3
• InChI Key： URURXRCAPOVXSX-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCCC1CCN(C)C)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.8Ų

Additional information on Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate

Research Brief on Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate (CAS: 2163641-52-7)

Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate (CAS: 2163641-52-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine carboxylate structure, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

One of the key areas of research involving this compound is its utility in the design of novel ligands for G protein-coupled receptors (GPCRs). GPCRs are a critical class of drug targets, and the structural flexibility of Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate makes it an attractive scaffold for developing modulators with high selectivity and potency. Recent publications have highlighted its use in the synthesis of compounds that exhibit promising activity against serotonin and dopamine receptors, which are implicated in various psychiatric and neurodegenerative conditions.

In addition to its pharmacological potential, the compound has also been investigated for its physicochemical properties. Studies have demonstrated that its stability and solubility profile make it suitable for formulation in various drug delivery systems. For instance, researchers have explored its incorporation into nanoparticle-based carriers to enhance bioavailability and targeted delivery. These advancements are particularly relevant for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Another notable application of Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate is in the field of medicinal chemistry, where it serves as a building block for the synthesis of complex molecules. Recent work has shown its utility in the construction of heterocyclic compounds, which are often found in drugs with antimicrobial and anticancer properties. The compound's ability to undergo diverse chemical transformations has enabled the rapid generation of libraries of derivatives for high-throughput screening.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. For example, recent preclinical studies have investigated the impact of substituting the dimethylamino group with other functional moieties to enhance metabolic stability and reduce off-target effects.

In conclusion, Methyl 2-[2-(dimethylamino)ethyl]pyrrolidine-1-carboxylate (CAS: 2163641-52-7) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore its importance in the development of novel drugs. Future studies will likely focus on further elucidating its mechanisms of action and expanding its utility in drug discovery pipelines.